Cas no 103498-69-7 (Benzonitrile,2,4,6-trifluoro-, radical ion(1-) (9CI))

Benzonitrile,2,4,6-trifluoro-, radical ion(1-) (9CI) structure
103498-69-7 structure
Product Name:Benzonitrile,2,4,6-trifluoro-, radical ion(1-) (9CI)
CAS No:103498-69-7
MF:C7H2F3N
MW:157.092691898346
CID:125700
PubChem ID:737177
Update Time:2025-04-18

Benzonitrile,2,4,6-trifluoro-, radical ion(1-) (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,2,4,6-trifluoro-, radical ion(1-) (9CI)
    • 2,4,6-Trifluorobenzonitrileanion radical
    • HTKFGTCCOJIUIK-UHFFFAOYSA-N
    • 2,4,6-Trifluorobenzonitrile, 97%
    • BCP13068
    • 103498-69-7
    • 2,4,6-ditrfluorobenzonitrile
    • AS-45869
    • SCHEMBL185766
    • Benzonitrile, 2,4,6-trifluoro-
    • CS-W017738
    • AC-4107
    • FT-0609863
    • 2,4,6-Trifluorobenzonitrile
    • 96606-37-0
    • AM20050016
    • 2,4,6-trifluorobenzenecarbonitrile
    • AKOS005762911
    • DTXSID80353182
    • CK2158
    • 2,4,6-trifluoro-benzonitrile
    • EN300-125463
    • T1908
    • SY006748
    • MFCD00042399
    • Benzonitrile, 2,4,6-trifluoro-, radical ion(1-) (9CI)
    • Inchi: 1S/C7H2F3N/c8-4-1-6(9)5(3-11)7(10)2-4/h1-2H
    • InChI Key: HTKFGTCCOJIUIK-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=C(C=1C#N)F)F

Computed Properties

  • Exact Mass: 272.08309
  • Monoisotopic Mass: 157.01393355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 52.54

Benzonitrile,2,4,6-trifluoro-, radical ion(1-) (9CI) Related Literature

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd